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An In-depth Technical Guide to the Crystal Structure of Tetramethylammonium Fluoride
Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of

tetramethylammonium fluoride tetrahydrate, ((CH₃)₄NF·4H₂O). The information presented is

compiled from crystallographic studies and is intended to be a valuable resource for

researchers in fields such as materials science, chemistry, and drug development where an

understanding of fluoride ion coordination and hydrogen bonding is crucial.

Crystal Structure and Properties
Tetramethylammonium fluoride tetrahydrate crystallizes in a tetragonal system with the

space group I4₁/a.[1][2][3][4] The crystal structure is characterized by a well-defined hydrogen-

bonded framework composed of fluoride ions and water molecules. The tetramethylammonium

cations occupy voids within this framework.[1][2][4]

Crystallographic Data
The unit cell parameters for tetramethylammonium fluoride tetrahydrate have been

determined at two different temperatures, as detailed in the table below.
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Parameter Value at 22°C Value at -26°C

Crystal System Tetragonal Tetragonal

Space Group I4₁/a I4₁/a

a (Å) 10.904(7) 10.853(5)

c (Å) 8.102(5) 8.065(3)

Z 4 4

Calculated Density (ρc) 1.138 g/cm³ Not Reported

Observed Density (ρo) 1.126 g/cm³ Not Reported

Table 1: Crystallographic data for tetramethylammonium fluoride tetrahydrate.[1]

Molecular Arrangement and Hydrogen Bonding
The fundamental building block of the structure is a network of fluoride ions and water

molecules linked by hydrogen bonds.[1][2][4] Each fluoride ion is coordinated to four water

molecules, and each water molecule is coordinated to three other atoms (two oxygen and one

fluorine) in a nearly trigonal planar arrangement.[1] The tetramethylammonium cations are

situated within the cavities of this anionic water framework.[1][2][4]

The hydrogen bonding interactions are a key feature of this crystal structure. The O-H···O and

O-H···F bond distances are provided in the table below.

Bond Distance (Å)

O-(H)···O 2.732

O-(H)···F 2.630

Table 2: Hydrogen bond distances in tetramethylammonium fluoride tetrahydrate.[1]

The F⁻···H-OH distance is 2.63 Å, with a contact distance for H—F of 1.74 Å.[5] The N⁺···F⁻

distance is 4.03 Å, indicating that the tetramethylammonium cations do not have direct contact

with the fluoride anions.[5]
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Experimental Protocols
Crystal Growth
Crystals of tetramethylammonium fluoride tetrahydrate suitable for X-ray diffraction were

obtained through crystallization from an aqueous solution at approximately 3°C.[1] In a more

general approach, the tetrahydrate can be prepared by reacting a dried monohydrate of

tetramethylammonium fluoride with three equivalents of water, followed by crystallization.[5]

X-ray Diffraction Analysis
The determination of the crystal structure was accomplished using single-crystal X-ray

diffraction.[1] The unit cell dimensions were measured using Weissenberg photographs with

CuKα radiation.[1] The structure was solved using the Patterson synthesis method and

subsequently refined by least-squares analysis.[1][2][4]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the determination of the crystal

structure of tetramethylammonium fluoride tetrahydrate.
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Caption: Experimental workflow for crystal structure determination.
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Hydrogen Bonding Network
The diagram below provides a simplified representation of the hydrogen bonding network

within the crystal structure, highlighting the coordination of the fluoride ion and a water

molecule.

F⁻

H₂O H₂O H₂O H₂O

O O

Click to download full resolution via product page

Caption: Simplified hydrogen bonding around F⁻ and a water molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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